Cas no 449778-74-9 (2-3-Methyl-5-(Trifluoromethyl)-1h-Pyrazol-1-Yl-1,3-Thiazole-4-Carboxylic Acid)

• Product Name: 2-3-Methyl-5-(Trifluoromethyl)-1h-Pyrazol-1-Yl-1,3-Thiazole-4-Carboxylic Acid
• CAS No: 449778-74-9
• MF: C₉H₆F₃N₃O₂S
• MW: 277.22305059433
• MDL: MFCD03012088
• CID: 1516563
• PubChem ID: 737576
• Update Time: 2025-07-30

2-3-Methyl-5-(Trifluoromethyl)-1h-Pyrazol-1-Yl-1,3-Thiazole-4-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-methyl-5-(trifluoromethyl)-1h-pyrazol-1-yl]-1,3-thiazole-4-carboxylic Acid
• 4-Carboxy-2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazole
• CHEMBL1534834
• 2-[3-methyl-5-(trifluoromethyl)pyrazol-1-yl]-1,3-thiazole-4-carboxylic Acid
• DTXSID301145042
• 1T-0896
• HMS2649D21
• ZSA77874
• 449778-74-9
• MFCD03012088
• AKOS001995737
• 2-[3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-4-thiazolecarboxylic acid
• 2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazole-4-carboxylic acid, AldrichCPR
• SMR000338287
• 2-(3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl)thiazole-4-carboxylic acid
• STL439584
• 2-(3-METHYL-5-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL)-1,3-THIAZOLE-4-CARBOXYLIC ACID
• MLS000736337
• 2-3-Methyl-5-(Trifluoromethyl)-1h-Pyrazol-1-Yl-1,3-Thiazole-4-Carboxylic Acid

• MDL： MFCD03012088
• Inchi： 1S/C9H6F3N3O2S/c1-4-2-6(9(10,11)12)15(14-4)8-13-5(3-18-8)7(16)17/h2-3H,1H3,(H,16,17)
• InChI Key： FIHDHYCDPQIHTA-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1N1C(C(F)(F)F)=CC(C)=N1

Computed Properties

• Exact Mass: 277.01328210g/mol
• Monoisotopic Mass: 277.01328210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Melting Point: 170-172°C

2-3-Methyl-5-(Trifluoromethyl)-1h-Pyrazol-1-Yl-1,3-Thiazole-4-Carboxylic Acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT